N-(3-(1-((4-methoxyphenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[2-(4-methoxyphenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C24H25N3O5S2/c1-17-7-9-18(10-8-17)24-16-23(19-5-4-6-20(15-19)26-33(3,28)29)25-27(24)34(30,31)22-13-11-21(32-2)12-14-22/h4-15,24,26H,16H2,1-3H3
• InChI Key: ZYBWVFGDVPYZJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C3=CC=C(C=C3)OC)C4=CC(=CC=C4)NS(=O)(=O)C
• Molecular Formula: C24H25N3O5S2
• Molecular Weight: 499.6 g/mol
• CAS No.: 851782-11-1

Description

N-(3-(1-((4-methoxyphenyl)sulfonyl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C24H25N3O5S2 and its molecular weight is 499.6. The purity is usually 95%.
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Scientific Research Applications

Structural Studies

A study by Dey et al. (2015) on nimesulide derivatives, including structural analogs of the specified compound, revealed insights into their crystal structures and intermolecular interactions. The research demonstrated how substitution patterns affect the supramolecular assembly, highlighting the importance of hydrogen bonding and π-interactions in determining the structural properties of such compounds (Dey et al., 2015).

Synthesis and Reactivity

The synthesis and structural characterization of pyrazoline derivatives have been extensively studied. For instance, Li et al. (2010) reported on the synthesis of diorganotin derivatives with pyridyl functionalized bis(pyrazol-1-yl)methanes, exploring the coordination behavior of these ligands and their potential for cytotoxic activity (Li et al., 2010). Additionally, Wang et al. (2015) synthesized N-phenylpyrazolyl aryl methanones derivatives, demonstrating some of these compounds' herbicidal and insecticidal activities (Wang et al., 2015).

Biological Activity

Research on pyrazoline derivatives also includes studies on their biological activities. Kucukoglu et al. (2016) investigated polymethoxylated-pyrazoline benzene sulfonamides for their cytotoxic activities and inhibitory effects on carbonic anhydrase isoenzymes, suggesting potential therapeutic applications (Kucukoglu et al., 2016).

Molecular Docking and Quantum Chemical Calculations

Studies also extend to computational analyses, such as molecular docking and quantum chemical calculations to predict the biological effects and reactivity of these compounds. Viji et al. (2020) performed molecular docking and quantum chemical calculations on a related molecule, providing insights into its potential interactions with biological targets and its electronic structure (Viji et al., 2020).

Mechanism of Action

Mode of Action

It is known that sulfonamides generally work by inhibiting the growth of bacteria by preventing the synthesis of folic acid, which is essential for bacterial growth .

Biochemical Pathways

Based on the general properties of sulfonamides, it can be inferred that the compound may interfere with the folic acid synthesis pathway in bacteria .

Result of Action

Based on the general mechanism of action of sulfonamides, it can be inferred that the compound may inhibit bacterial growth by interfering with folic acid synthesis .